Cas no 786690-12-8 (1H-2-Benzopyran-6-ol,3,4-dihydro-1,1,4,4,7-pentamethyl-)

• Product Name: 1H-2-Benzopyran-6-ol,3,4-dihydro-1,1,4,4,7-pentamethyl-
• CAS No: 786690-12-8
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 554692
• Update Time: 2022-09-22

1H-2-Benzopyran-6-ol,3,4-dihydro-1,1,4,4,7-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-6-ol,3,4-dihydro-1,1,4,4,7-pentamethyl-
• 1H-2-Benzopyran-6-ol,3,4-dihydro-1,1,4,4,7-pentamethyl-(9CI)
• 1,1,4,4,7-pentamethyl-3H-isochromen-6-ol

• Inchi： 1S/C14H20O2/c1-9-6-11-10(7-12(9)15)13(2,3)8-16-14(11,4)5/h6-7,15H,8H2,1-5H3
• InChI Key： QODCKKFGADGJGB-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C2=C(C=C(O)C(C)=C2)C(C)(C)C1

Computed Properties

• Exact Mass: 220.146
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2